Cas no 178745-74-9 (Ethanamine, 2-[(5-nitro-1,2-benzisoxazol-3-yl)oxy]-)

• Product Name: Ethanamine, 2-[(5-nitro-1,2-benzisoxazol-3-yl)oxy]-
• CAS No: 178745-74-9
• MF: C₉H₉N₃O₄
• MW: 223.185461759567
• CID: 1367134
• Update Time: 2024-08-16

Ethanamine, 2-[(5-nitro-1,2-benzisoxazol-3-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(5-nitro-1,2-benzisoxazol-3-yl)oxy]-

• Inchi： 1S/C9H9N3O4/c10-3-4-15-9-7-5-6(12(13)14)1-2-8(7)16-11-9/h1-2,5H,3-4,10H2
• InChI Key： MWRMHRFMOYYSPW-UHFFFAOYSA-N
• SMILES： C(N)COC1C2=C(ON=1)C=CC([N+]([O-])=O)=C2

Computed Properties

• Exact Mass: 223.05937

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 431.4±35.0 °C(Predicted)
• PSA: 104.42
• pka: 7.42±0.10(Predicted)